Cas no 111340-49-9 (1H-1,2,4-Triazole-5-carboxaldehyde, 1-(2-methoxyethyl)- (9CI))
111340-49-9 structure
Product Name:1H-1,2,4-Triazole-5-carboxaldehyde, 1-(2-methoxyethyl)- (9CI)
CAS No:111340-49-9
MF:C6H9N3O2
MW:155.154560804367
CID:129229
PubChem ID:13624280
Update Time:2025-04-18
1H-1,2,4-Triazole-5-carboxaldehyde, 1-(2-methoxyethyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-carboxaldehyde, 1-(2-methoxyethyl)- (9CI)
- 1H-1,2,4-Triazole-5-carboxaldehyde,1-(2-methoxyethyl)-
- 2-(2-methoxyethyl)-1,2,4-triazole-3-carbaldehyde
- 111340-49-9
- 1H-1,2,4-Triazole-5-carboxaldehyde,1-(2-methoxyethyl)-(9ci)
- 1-(2-Methoxyethyl)-1H-1,2,4-triazole-5-carboxaldehyde
- 1-(2-Methoxyethyl)-1H-1,2,4-triazole-5-carbaldehyde
- DTXSID901212297
-
- Inchi: 1S/C6H9N3O2/c1-11-3-2-9-6(4-10)7-5-8-9/h4-5H,2-3H2,1H3
- InChI Key: MWQUXUVBDSVJOO-UHFFFAOYSA-N
- SMILES: O(C)CCN1C(C=O)=NC=N1
Computed Properties
- Exact Mass: 155.06957
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 57Ų
Experimental Properties
- PSA: 57.01
- LogP: -0.26300
1H-1,2,4-Triazole-5-carboxaldehyde, 1-(2-methoxyethyl)- (9CI) Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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